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Compound of Interest

Compound Name: Sudan I

Cat. No.: B140532 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the toxicological properties of Sudan I, a
synthetic azo dye. It is intended for researchers, scientists, and drug development

professionals, offering a comprehensive overview of its acute and chronic toxicity. This

document summarizes key quantitative data, details experimental methodologies, and

visualizes the toxicological mechanisms of action.

Executive Summary
Sudan I exhibits low acute toxicity. However, its chronic exposure is associated with significant

health risks, primarily due to its genotoxic and carcinogenic properties. The dye undergoes

metabolic activation in the body, leading to the formation of reactive intermediates that can

damage DNA and other cellular macromolecules, ultimately contributing to the development of

tumors, particularly in the liver and urinary bladder.

Quantitative Toxicity Data
The following tables summarize the available quantitative data on the acute and chronic toxicity

of Sudan I.

Table 1: Acute Toxicity of Sudan I
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Species
Route of
Administration

Endpoint Value Reference

Rat Oral LD50 > 10,000 mg/kg

Note: LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a tested

population. A higher LD50 value indicates lower acute toxicity.

Table 2: Chronic Toxicity of Sudan I
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Mouse 2 Years
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of liver
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Note: NOAEL (No-Observed-Adverse-Effect Level) is the highest tested dose of a substance at

which no adverse effect is found. LOAEL (Lowest-Observed-Adverse-Effect Level) is the lowest

tested dose of a substance at which an adverse effect is found. While specific NOAEL and

LOAEL values from 2-year carcinogenicity studies are not explicitly stated in the reviewed

literature, the consistent finding of carcinogenicity at tested doses indicates that the LOAEL

would be within the dose ranges used in those studies.

Experimental Protocols
This section details the methodologies for key experiments cited in the toxicological

assessment of Sudan I.

Ames Test (Bacterial Reverse Mutation Assay)
The Ames test assesses the mutagenic potential of a chemical by measuring its ability to

induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Experimental Workflow:
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Preparation

Exposure Incubation Analysis

Prepare S. typhimurium strains
(e.g., TA98, TA100)

Mix bacteria, Sudan I,
and S9 mix (or buffer)

Prepare Sudan I solutions
(various concentrations)

Prepare S9 metabolic
activation system

Pour mixture onto
histidine-deficient agar plates

Incubate plates
at 37°C for 48-72 hours Count revertant colonies Compare to negative

and positive controls

Treatment

Sampling Slide Preparation

Analysis

Administer Sudan I to rodents
(e.g., rats) at various doses

Collect bone marrow or
peripheral blood at set time points

Include negative and
positive control groups

Prepare smears on
microscope slides Stain slides (e.g., Giemsa)

Score micronucleated polychromatic
erythrocytes (MN-PCEs)

Determine PCE/NCE ratio
(cytotoxicity)

Cell Seeding

Treatment

Incubation Viability Assay Data Analysis

Seed HepG2 cells in
a 96-well plate

Expose cells to various
concentrations of Sudan I

Incubate for a defined
period (e.g., 24, 48, 72 hours)

Include untreated controls

Add viability reagent
(e.g., MTT, XTT)

Measure absorbance or
fluorescence Calculate cell viability (%) Determine IC50 value
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Sudan I

CYP1A1/CYP3A4
(Liver)

Benzenediazonium ion
(Reactive Electrophile)

Oxidation

Detoxification
(C-hydroxylation)

Oxidation

DNA

Covalent Binding

DNA Adducts
(e.g., 8-(phenylazo)guanine)
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Sudan I

Peroxidases
(e.g., in Bladder)

Sudan I Radical

One-electron oxidation

(Deoxy)guanosine

Reaction with exocyclic amino group

4-[(deoxy)guanosin-N2-yl]Sudan I Adduct
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Sudan I
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ARNT
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Xenobiotic Response Element
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Leads to increased
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Contrasting Acute and Chronic Effects]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140532#acute-vs-chronic-toxicity-of-sudan-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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